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Compound of Interest

Compound Name: Chinomethionate

Cat. No.: B1668619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers in enhancing the efficacy of the fungicide and acaricide

Chinomethionate through the use of adjuvants. The following information is intended to

support experimental design and address common challenges encountered in laboratory and

field applications.

Frequently Asked Questions (FAQs)
Q1: What is Chinomethionate and what is its mode of action?

A1: Chinomethionate is a non-systemic, contact fungicide and acaricide belonging to the

quinoxaline class of chemicals.[1] Its primary mode of action is as a protectant, inhibiting fungal

spore germination and mycelial growth on the plant surface.[2] It is believed to disrupt essential

metabolic processes within the fungus, potentially by interfering with the biosynthesis of

ergosterol, a critical component of the fungal cell membrane.[2] As a contact fungicide,

thorough coverage during application is paramount for its efficacy.

Q2: What are adjuvants and how can they improve the efficacy of a contact fungicide like

Chinomethionate?

A2: Adjuvants are substances added to a pesticide formulation or tank mix to enhance the

pesticide's performance.[3][4] For a contact fungicide like Chinomethionate, which is not
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translocated within the plant, adjuvants can be particularly beneficial by:

Improving Wetting and Spreading: Surfactants, a common type of adjuvant, reduce the

surface tension of spray droplets, allowing them to spread more evenly across the waxy

cuticle of leaves rather than beading up.[4][5] This leads to better coverage of the plant

surface.

Increasing Retention: Stickers or deposition aids help the fungicide adhere to the leaf

surface, reducing runoff and wash-off from rain or overhead irrigation.[6][7]

Enhancing Penetration: While Chinomethionate is non-systemic, some adjuvants can help

the active ingredient penetrate the outer layers of fungal structures, potentially increasing its

effectiveness.

Reducing Spray Drift: Drift control agents increase the size of spray droplets, making them

less likely to be carried away by wind, ensuring more of the product reaches the target.[6][8]

Q3: What types of adjuvants are most suitable for use with Chinomethionate?

A3: Given Chinomethionate's properties, the following types of adjuvants should be

considered for experimentation:

Adjuvant Type Primary Function
Potential Benefit with
Chinomethionate

Non-ionic Surfactants (NIS)

Reduce surface tension,

improve spreading and

wetting.

Enhance coverage on leaf

surfaces, crucial for a contact

fungicide.

Stickers
Increase adhesion to leaf

surfaces.

Improve rainfastness and

overall retention on the plant.

Spreader-Stickers
Combine the properties of

surfactants and stickers.

Provide both improved

coverage and enhanced

retention.

Drift Control Agents
Increase droplet size to reduce

off-target movement.

Ensure more of the applied

Chinomethionate reaches the

target crop.
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Caution: Some sources indicate that Chinomethionate may be incompatible with oils, which

can lead to phytotoxicity.[2] Therefore, the use of crop oil concentrates (COCs) or methylated

seed oils (MSOs) should be approached with caution and tested on a small scale first.

Q4: Are there any known compatibility issues with Chinomethionate and adjuvants?

A4: While specific data on adjuvant compatibility with Chinomethionate is limited, general

principles of pesticide tank mixing apply. Incompatibility can be either physical (e.g., formation

of precipitates, gels) or chemical (e.g., degradation of the active ingredient).[9] It is crucial to

conduct a jar test before tank mixing large quantities. Additionally, be aware that some

adjuvants can increase the potential for phytotoxicity under certain environmental conditions.[2]
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Issue Potential Cause(s) Recommended Action(s)

Poor disease or mite control

despite application.

- Inadequate spray coverage.-

Spray runoff or wash-off.-

Incorrect timing of application.-

Pest resistance.

- Incorporate a non-ionic

surfactant or spreader-sticker

to improve coverage and

retention.- Ensure spray

equipment is properly

calibrated to deliver the correct

volume and droplet size.-

Apply Chinomethionate before

infection periods, as it is a

protectant fungicide.- Monitor

pest populations for signs of

resistance and consider

rotating with fungicides that

have a different mode of

action.

Phytotoxicity symptoms on

treated plants (e.g., leaf burn,

spotting, stunting).[8][10]

- Use of an incompatible

adjuvant (e.g., oils).- High

rates of adjuvant or

Chinomethionate.- Application

during periods of high

temperature or humidity.- Plant

stress (e.g., drought).

- Discontinue the use of the

specific adjuvant-

Chinomethionate

combination.- Always conduct

small-scale trials on a few

plants before large-scale

application to test for

phytotoxicity.- Avoid spraying

during the hottest parts of the

day or when humidity is very

high.- Ensure plants are well-

watered and not under stress

before application.

Formation of precipitate or gel

in the spray tank.

- Physical incompatibility

between Chinomethionate

formulation and the adjuvant.-

Improper tank mixing order.-

Poor water quality (e.g., high

pH, hard water).

- Conduct a jar test to check

for physical compatibility

before mixing in the spray

tank.- Follow the correct mixing

order (see Experimental

Protocols section).[2][11]- Use

a compatibility agent if
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necessary.- Test the pH of your

water source; some pesticides

can degrade in highly alkaline

water.[12][13]

Uneven spray deposition on

plant surfaces.

- Inappropriate nozzle

selection.- Incorrect sprayer

pressure.- High travel speed

during application.

- Select nozzles that produce a

medium droplet size for good

coverage with contact

fungicides.- Adjust sprayer

pressure according to the

nozzle manufacturer's

recommendations.- Reduce

travel speed to ensure

thorough coverage.

Experimental Protocols
Protocol 1: Jar Test for Physical Compatibility
This test should be performed before tank mixing any new combination of Chinomethionate
and adjuvant.

Materials:

A clean, clear glass jar with a lid (1 quart or 1 liter)

Water from the source to be used for spraying

The Chinomethionate formulation to be used

The adjuvant(s) to be tested

Pipettes or measuring spoons for accurate measurement

Procedure:

Fill the jar halfway with the water source.

Add the proportionate amount of each component in the correct mixing order (see below).
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Cap the jar and shake vigorously for 15-30 seconds.

Let the jar stand for 30 minutes and observe for any signs of incompatibility, such as:

Formation of flakes, crystals, or sludge.

Separation into layers.

Formation of a gel or scum.

If any of these signs appear, the mixture is physically incompatible and should not be used.

Protocol 2: Evaluating the Impact of Adjuvants on
Chinomethionate Efficacy
This protocol outlines a general procedure for assessing the enhancement of

Chinomethionate's efficacy by an adjuvant in a controlled environment.

1. Plant Material and Pathogen Inoculation:

Grow susceptible host plants to a uniform growth stage.
Prepare a standardized inoculum of the target fungal pathogen.
Inoculate a subset of plants to serve as a positive control (untreated, inoculated).

2. Treatment Application:

Prepare the following treatment solutions:
Negative Control (water only)
Chinomethionate alone (at the recommended rate)
Adjuvant alone (at the recommended rate)
Chinomethionate + Adjuvant
Apply the treatments to separate groups of plants, ensuring thorough coverage. Include a
non-inoculated, untreated group as a negative control for plant health.

3. Incubation and Disease Assessment:

Incubate all plants under conditions favorable for disease development.
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At predetermined intervals, assess disease severity using a standardized rating scale (e.g.,
percentage of leaf area infected).

4. Data Analysis:

Compare the disease severity across the different treatment groups.
Statistically analyze the data to determine if the addition of the adjuvant significantly reduced
disease severity compared to Chinomethionate alone.

Diagrams

Spray Application

Without Adjuvant

With Adjuvant (e.g., Surfactant/Sticker)
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(Chinomethionate)
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Low Retention
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Uniform Film

High Retention
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Caption: Logical flow of how adjuvants improve contact fungicide efficacy.
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Start

1. Fill tank 1/2 to 3/4 with water

2. Start agitation

3. Add Wettable Powders (WP)
 or Dry Flowables (DF)

(e.g., Chinomethionate WP formulation)

4. Add Liquid Flowables (L/F)

5. Add Emulsifiable Concentrates (EC)

6. Add Surfactants and other adjuvants

7. Finish filling the tank with water

Ready to
Spray

Click to download full resolution via product page

Caption: Recommended tank mixing order for Chinomethionate and adjuvants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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